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Compound of Interest

Compound Name: 3-Pyrazolidinone hydrochloride

Cat. No.: B160390

An In-depth Technical Guide to 3-Pyrazolidinone
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of 3-Pyrazolidinone hydrochloride. The information is compiled from various
public sources to support research, development, and quality control activities.

Chemical Identity and Physical Properties

3-Pyrazolidinone hydrochloride is a heterocyclic organic compound.[1][2] It is the
hydrochloride salt of 3-Pyrazolidinone, which enhances its stability and solubility, particularly in
agqueous media.[1] This compound is of interest in synthetic chemistry and pharmacology, with
potential applications in pharmaceutical research and development due to its reported
biological activities, including anti-inflammatory and analgesic properties.[1][2]

Table 1: General and Physical Properties of 3-Pyrazolidinone Hydrochloride
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Property Value Source(s)
CAS Number 1752-88-1 [3]
Molecular Formula Cs3H7CINz20 [3]
Molecular Weight 122.55 g/mol [3]
Appearance White to oﬁ-white or .pale 2]

yellow crystalline solid/powder
Melting Point 211-212 °C
Solubility Soluble in water and alcohol [11[3]
pKa Data not available
Density Data not available

Chemical Structure and Spectroscopic Data

The chemical structure of 3-Pyrazolidinone hydrochloride consists of a five-membered

pyrazolidinone ring. While specific spectroscopic data such as *H NMR, 3C NMR, and mass

spectrometry for 3-Pyrazolidinone hydrochloride are not readily available in public

databases, general characteristics of the pyrazolidinone ring system are well-documented for

related compounds.

Table 2: Chemical Identifiers

Identifier Value Source(s)
pyrazolidin-3-
IUPAC Name
one;hydrochloride
SMILES C1CNNC1=0.CI [2]
InChl=1S/C3H6N20.CIH/c6-3-
InChl 1-2-4-5-3;/h4H,1-2H2, [3]
(H,5,6);1H
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Note: Detailed, experimentally-derived spectroscopic data for 3-Pyrazolidinone
hydrochloride is not available in the searched public literature. Researchers should perform

their own spectral analysis for compound verification.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis, purification, and quantitative
analysis of 3-Pyrazolidinone hydrochloride are not extensively reported in publicly accessible
literature. The following sections provide generalized procedures based on common organic
chemistry techniques and information available for related pyrazolidinone derivatives.

A general approach to the synthesis of 3-pyrazolidinones involves the reaction of an a,[3-
unsaturated ester with hydrazine hydrate.[4] A plausible synthesis for 3-Pyrazolidinone could
involve the reaction of ethyl acrylate with hydrazine hydrate, followed by cyclization and
subsequent treatment with hydrochloric acid to form the hydrochloride salt.

Generalized Synthetic Workflow:

Ethyl Acrylate + Reaction q ) . Cyclization i o Salt Formation
Hydrazine Hydrate Hydrazino Propionate IntermedlatH (Heat) 3-Pyrazolidinone (Free Base)

L

E-Pyrazolidinone Hydrochlorida
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Generalized Synthetic Workflow for 3-Pyrazolidinone Hydrochloride.

Recrystallization is a standard method for the purification of solid organic compounds.[5][6] The
choice of solvent is critical and should be determined experimentally. A suitable solvent would
dissolve the compound well at an elevated temperature but poorly at room temperature.

Generalized Recrystallization Protocol:

e Solvent Selection: Experimentally determine a suitable solvent or solvent pair (e.qg.,

ethanol/water, isopropanol).
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 Dissolution: Dissolve the crude 3-Pyrazolidinone hydrochloride in a minimal amount of the
hot solvent.

» Decolorization (Optional): If colored impurities are present, add a small amount of activated
charcoal and heat briefly.

» Hot Filtration: Quickly filter the hot solution to remove insoluble impurities and charcoal.

o Crystallization: Allow the filtrate to cool slowly to room temperature, followed by further
cooling in an ice bath to induce crystallization.

« |solation: Collect the crystals by vacuum filtration.
e Washing: Wash the crystals with a small amount of cold solvent.
e Drying: Dry the purified crystals under vacuum.

While a specific validated HPLC or titration method for 3-Pyrazolidinone hydrochloride was
not found, a general approach for quantitative analysis of a basic hydrochloride salt would
involve titration with a standardized strong base.

Generalized Titration Workflow:
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Generalized Workflow for Quantitative Analysis by Titration.

Biological Activity and Mechanism of Action

One of the synonyms for 3-Pyrazolidinone hydrochloride, 4,5-Dihydro-1H-pyrazol-3-ol
hydrochloride, has been described as a potent inhibitor of the uptake and transport of serotonin
in the rat brain.[3] This suggests that the compound may act as a serotonin reuptake inhibitor
(SRI). SRIs block the serotonin transporter (SERT), leading to an increase in the extracellular
concentration of serotonin in the synaptic cleft.[7]

Proposed Mechanism of Action: Serotonin Transporter Inhibition
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The serotonin transporter is a protein that mediates the reuptake of serotonin from the synaptic
cleft back into the presynaptic neuron.[7] By inhibiting this transporter, 3-Pyrazolidinone
hydrochloride would increase the availability of serotonin to bind to postsynaptic receptors.
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Mechanism of Serotonin Transporter (SERT) Inhibition.

Safety Information

Based on available safety data sheets for related compounds, 3-Pyrazolidinone
hydrochloride should be handled with care. Appropriate personal protective equipment, such
as gloves, safety glasses, and a lab coat, should be worn. Work should be conducted in a well-
ventilated area. For detailed safety information, refer to the supplier's Safety Data Sheet (SDS).
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Disclaimer: This document is intended for informational purposes only and is based on publicly
available data. It is not a substitute for rigorous, experimentally validated data. Researchers
and developers should conduct their own studies to confirm the properties and suitability of 3-
Pyrazolidinone hydrochloride for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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